Cas no 1895314-86-9 (2-Methyl-2-(oxetan-3-yl)propanenitrile)

• Product Name: 2-Methyl-2-(oxetan-3-yl)propanenitrile
• CAS No: 1895314-86-9
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 5290399
• PubChem ID: 116984954
• Update Time: 2026-03-10

2-Methyl-2-(oxetan-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(oxetan-3-yl)propanenitrile
• 3-Oxetaneacetonitrile, α,α-dimethyl-
• 1895314-86-9
• SCHEMBL24517829
• F98427

• Inchi： 1S/C7H11NO/c1-7(2,5-8)6-3-9-4-6/h6H,3-4H2,1-2H3
• InChI Key： XKEFVVQNKWWDOC-UHFFFAOYSA-N
• SMILES： O1CC(C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33

Additional information on 2-Methyl-2-(oxetan-3-yl)propanenitrile

Professional Introduction to 2-Methyl-2-(oxetan-3-yl)propanenitrile (CAS No. 1895314-86-9)

2-Methyl-2-(oxetan-3-yl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1895314-86-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a unique structural motif combining an oxetane ring with a nitrile functional group, presents intriguing opportunities for synthetic manipulation and biological exploration. The oxetane moiety, a three-membered cyclic ether, is known for its strained ring structure, which can be exploited in various chemical transformations, while the nitrile group introduces reactivity that is both versatile and synthetically valuable.

The significance of 2-Methyl-2-(oxetan-3-yl)propanenitrile lies in its potential applications across multiple domains of chemical research. In drug discovery, the compound serves as a building block for the synthesis of more complex molecules, particularly those designed to interact with biological targets in novel ways. The presence of both the oxetane and nitrile functionalities allows for diverse chemical modifications, enabling researchers to fine-tune properties such as solubility, metabolic stability, and binding affinity.

Recent advancements in the field have highlighted the utility of oxetane-containing compounds in medicinal chemistry. The strained nature of the oxetane ring facilitates ring-opening reactions under specific conditions, which can be harnessed to construct complex molecular architectures efficiently. This characteristic has made oxetanes valuable intermediates in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. For instance, studies have demonstrated that oxetane derivatives can undergo controlled ring-opening reactions with nucleophiles or transition-metal catalysts to introduce new functional groups at predictable positions.

The nitrile group in 2-Methyl-2-(oxetan-3-yl)propanenitrile further enhances its synthetic appeal. Nitriles are well-known for their ability to participate in a wide range of reactions, including nucleophilic additions, reduction to amides or aldehydes, and hydrolysis to carboxylic acids. These transformations provide chemists with numerous pathways to diversify the structure of molecules derived from this compound. Moreover, the nitrile group can serve as an anchor point for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many drugs.

In the context of biological activity, 2-Methyl-2-(oxetan-3-yl)propanenitrile has been explored as a precursor for potential bioactive molecules. The combination of an oxetane ring and a nitrile group creates a scaffold that can mimic natural products or designed ligands targeting specific biological pathways. For example, derivatives of this compound have been investigated for their interactions with enzymes or receptors involved in metabolic diseases or inflammatory responses. The oxetane moiety's ability to adopt different conformations due to its strain can influence how molecules interact with biological targets, potentially leading to unique binding modes that conventional drug candidates might not exhibit.

The synthesis of 2-Methyl-2-(oxetan-3-yl)propanenitrile itself is an area of interest within synthetic organic chemistry. Methods have been developed to construct the oxetane ring efficiently using various starting materials and catalysts. One common approach involves the reaction of epoxides with nitriles or other nucleophiles under controlled conditions to form oxetane derivatives. In particular, recent research has focused on catalytic methods that improve yield and selectivity while reducing waste generation—a critical consideration in modern pharmaceutical synthesis.

From a computational chemistry perspective, understanding the reactivity and conformational preferences of 2-Methyl-2-(oxetan-3-yl)propanenitrile has been aided by advanced modeling techniques. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the compound behaves under different conditions, helping researchers predict outcomes of chemical reactions with greater accuracy. These computational tools are increasingly integral to drug design pipelines, allowing for the rapid screening of thousands of potential molecular structures before experimental synthesis begins.

The versatility of 2-Methyl-2-(oxetan-3-yl)propanenitrile also extends to material science applications beyond traditional pharmaceuticals. The unique structural features of this compound make it a candidate for developing novel polymers or specialty chemicals with tailored properties. For instance, polymers incorporating oxetane units have been explored for their potential use in biodegradable materials or coatings due to the ring's ability to undergo controlled degradation under specific environmental conditions.

In conclusion, 2-Methyl-2-(oxetan-3-yl)propanenitrile (CAS No. 1895314-86-9) represents a promising molecule with broad utility across synthetic chemistry and biological research. Its structural features—combining a reactive oxetane ring with a versatile nitrile group—offer numerous opportunities for innovation in drug discovery and material science. As research continues to uncover new applications for this compound, 2-Methyl-2-(oxetan-3-yloxy)propanenitrile is poised to remain at the forefront of chemical exploration.